3-(2-Fluorophenyl)-2-methoxybenzoic acid, 95%

• IUPAC Name: 3-(2-fluorophenyl)-2-methoxybenzoic acid
• InChI: InChI=1S/C14H11FO3/c1-18-13-10(6-4-7-11(13)14(16)17)9-5-2-3-8-12(9)15/h2-8H,1H3,(H,16,17)
• InChI Key: RDRMURWRHRSMIU-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=CC=C1C(=O)O)C2=CC=CC=C2F
• Molecular Formula: C14H11FO3
• DSSTOX Substance ID: DTXSID30673387
• Molecular Weight: 246.23 g/mol
• CAS RN: 1214344-27-0

Description

3-(2-Fluorophenyl)-2-methoxybenzoic acid (FMB) is an organic compound with the molecular formula C11H9FO2. It is an aromatic carboxylic acid that has been widely studied in the scientific research community due to its unique properties and potential applications. FMB has been used in the synthesis of various compounds, in the study of biochemical and physiological effects, and in laboratory experiments.

Scientific Research Applications

3-(2-Fluorophenyl)-2-methoxybenzoic acid, 95% has been widely studied in the scientific research community due to its unique properties and potential applications. It has been used in the synthesis of various compounds, such as polymers, pharmaceuticals, and agrochemicals. In addition, it has been used in the study of biochemical and physiological effects, and in laboratory experiments. 3-(2-Fluorophenyl)-2-methoxybenzoic acid, 95% has also been used in the study of enzyme reactions and as an inhibitor of certain enzymes.

Mechanism of Action

3-(2-Fluorophenyl)-2-methoxybenzoic acid, 95% is believed to interact with enzymes through a covalent bond. This covalent bond is formed when the fluorine atom of 3-(2-Fluorophenyl)-2-methoxybenzoic acid, 95% reacts with the enzyme’s active site, forming a stable adduct. This adduct then binds to the enzyme, preventing it from interacting with its substrate. In addition, 3-(2-Fluorophenyl)-2-methoxybenzoic acid, 95% has been shown to inhibit the activity of certain enzymes by binding to their active site and blocking the enzyme’s catalytic activity.
Biochemical and Physiological Effects
3-(2-Fluorophenyl)-2-methoxybenzoic acid, 95% has been shown to have a variety of biochemical and physiological effects. It has been shown to inhibit the activity of certain enzymes, such as cytochrome P450 enzymes. In addition, 3-(2-Fluorophenyl)-2-methoxybenzoic acid, 95% has been shown to act as an antioxidant, reducing the production of reactive oxygen species and protecting cells from oxidative damage. It has also been shown to have anti-inflammatory and anti-cancer effects.

Advantages and Limitations for Lab Experiments

3-(2-Fluorophenyl)-2-methoxybenzoic acid, 95% has several advantages for laboratory experiments. It is a versatile compound that can be used in a variety of different experiments. It is also relatively easy to synthesize and can be used in a variety of different solvents. However, 3-(2-Fluorophenyl)-2-methoxybenzoic acid, 95% also has some limitations. It is a relatively unstable compound, and it can be difficult to store for long periods of time. In addition, its reactivity can vary depending on the solvent used, and it can be difficult to control.

Future Directions

3-(2-Fluorophenyl)-2-methoxybenzoic acid, 95% has potential applications in a variety of different fields. It can be used in the synthesis of pharmaceuticals and agrochemicals, as well as in the study of enzyme reactions and as an inhibitor of certain enzymes. In addition, it has potential applications as an antioxidant and anti-inflammatory agent. Further research is needed to fully explore the potential of 3-(2-Fluorophenyl)-2-methoxybenzoic acid, 95% and to develop new applications.

Synthesis Methods

3-(2-Fluorophenyl)-2-methoxybenzoic acid, 95% can be synthesized by a variety of methods, including direct fluorination, reaction with fluorine, and reaction with chlorosulfonic acid. Direct fluorination is the most commonly used method, which involves the reaction of 2-methoxybenzoic acid with fluorine gas in a reaction vessel. The reaction proceeds at room temperature, and the desired product is isolated by crystallization from aqueous ethanol. Reaction with fluorine involves the reaction of 2-methoxybenzoic acid with fluorine gas in a reaction vessel at a temperature of about 100°C. The desired product is isolated by crystallization from aqueous ethanol. Reaction with chlorosulfonic acid involves the reaction of 2-methoxybenzoic acid with chlorosulfonic acid in a reaction vessel at a temperature of about 100°C. The desired product is isolated by crystallization from aqueous ethanol.